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An In-depth Technical Guide to the Hazards of 4-Formyl-2-methylphenylboronic Acid

Authored by a Senior Application Scientist
For professionals in research, discovery, and drug development, a comprehensive

understanding of the hazard profile of every chemical intermediate is not merely a regulatory

formality—it is the bedrock of a safe and effective research environment. This guide provides

an in-depth technical analysis of the hazards associated with 4-Formyl-2-
methylphenylboronic acid (CAS No. 156428-81-8), a versatile bifunctional molecule utilized

in organic synthesis. Our focus extends beyond a simple recitation of risks to encompass the

underlying chemical principles that dictate safe handling, storage, and emergency response

protocols.

Compound Overview and Application Context
4-Formyl-2-methylphenylboronic acid is an organoboron compound featuring both a reactive

aldehyde group and a boronic acid moiety. This dual functionality makes it a valuable building

block in the synthesis of more complex molecules, particularly in the construction of carbon-

carbon bonds through Suzuki-Miyaura cross-coupling reactions. Its molecular formula is

C₈H₉BO₃, and its molecular weight is 163.97 g/mol .[1][2] The presence of the boronic acid

group, however, introduces specific handling and stability considerations that are critical for

laboratory personnel to understand.
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GHS Hazard Identification and Classification
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

4-Formyl-2-methylphenylboronic acid is classified as a hazardous substance.[1] The primary

hazards are associated with its irritant properties upon direct contact or inhalation.
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This data is synthesized from GHS classifications for 4-Formyl-2-methylphenylboronic acid
and closely related phenylboronic acid derivatives.[1][3][4]

In-Depth Analysis of Health Hazards
The hazard profile of 4-Formyl-2-methylphenylboronic acid is primarily characterized by its

irritant effects on the skin, eyes, and respiratory system. Understanding the mechanisms and

potential severity of these effects is crucial for implementing appropriate safety measures.

Dermal Irritation (H315)
Mechanism: Phenylboronic acids can interact with biological molecules, leading to localized

inflammatory responses upon skin contact. This may be exacerbated by the compound's

acidic nature.
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Symptoms: Contact with the skin may result in redness, itching, scaling, and discomfort.[5]

Prolonged or repeated exposure can lead to more significant inflammation or dermatitis.

Field Insight: The fine, dusty nature of this solid compound increases the risk of unintentional

skin contact. It is imperative to prevent skin exposure not just during direct handling but also

during cleanup of spills or contaminated surfaces.

Ocular Irritation (H319)
Mechanism: The eyes are particularly sensitive to chemical irritants. Direct contact with 4-
Formyl-2-methylphenylboronic acid can cause significant irritation to the cornea and

conjunctiva.

Symptoms: Exposure can lead to redness, pain, watering, and in severe cases, damage to

the eye tissue.[5]

Field Insight: The consequence of eye exposure is severe. The standard protocol of wearing

safety glasses is the absolute minimum; in situations involving significant quantities or the

potential for dust generation, tightly sealed safety goggles or a face shield are strongly

recommended.[5]

Respiratory Tract Irritation (H335)
Mechanism: Inhalation of the dust can irritate the mucous membranes of the nose, throat,

and lungs.

Symptoms: This can manifest as coughing, sneezing, shortness of breath, and inflammation

of the respiratory tract.[5]

Field Insight: The primary route of exposure leading to respiratory irritation is the inhalation of

airborne dust particles. This underscores the critical importance of handling this compound

within a well-ventilated area, preferably a certified chemical fume hood.

Reactivity, Stability, and Storage Protocols
The stability of boronic acids is a key consideration for both their effective use in synthesis and

their safe storage.
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Chemical Stability: 4-Formyl-2-methylphenylboronic acid is generally stable under

standard laboratory conditions.[6] However, like many phenylboronic acids, it can undergo

dehydration to form cyclic anhydrides (boroxines). This process is often reversible but can

complicate purification and analysis.

Conditions to Avoid: Exposure to moisture should be minimized to prevent hydrolysis and

potential degradation.[7] It is also crucial to avoid excessive heat and the generation of dust.

[5]

Incompatible Materials: This compound should be stored away from strong oxidizing agents

and strong acids to prevent vigorous and potentially hazardous reactions.[4][6]

Storage Recommendations: Store in a tightly-closed container in a cool, dry, and well-

ventilated area.[3][8] For long-term storage, refrigeration is often recommended to maintain

product quality.[4]

Experimental Workflow: Safe Handling and
Exposure Control
A self-validating safety protocol involves a multi-layered approach, from engineering controls to

personal protective equipment (PPE). The following workflow is designed to mitigate the risks

associated with handling 4-Formyl-2-methylphenylboronic acid.

Engineering Controls
Primary Containment: All weighing and handling of the solid compound must be conducted in

a certified chemical fume hood or a glove box to control dust and vapor exposure.

Ventilation: Ensure the laboratory is equipped with adequate general and local exhaust

ventilation to keep airborne concentrations low.[5]

Safety Stations: Eyewash stations and safety showers must be readily accessible and in

close proximity to the workstation.[3][4]
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Caption: A logical workflow for the safe handling of 4-Formyl-2-methylphenylboronic acid.

Personal Protective Equipment (PPE)
Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Always

inspect gloves prior to use and change them immediately if contaminated.

Eye and Face Protection: Use chemical splash-resistant safety glasses or goggles that

comply with OSHA 29 CFR 1910.133 or EU EN166 standards.[5][9] A face shield may be

necessary for larger quantities.

Skin and Body Protection: A lab coat is mandatory. For tasks with a higher risk of spillage,

additional protective clothing may be required to prevent skin exposure.[4]

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, use a NIOSH/MSHA or European Standard EN 149 approved respirator with a

particulate filter.[4][10]

Emergency and First-Aid Procedures
Immediate and appropriate action is critical in the event of an exposure.
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Exposure Route First-Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[3][4]

Skin Contact

Immediately flush the skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing. Seek medical attention if

irritation develops or persists.[3][4]

Eye Contact

Immediately rinse the eyes cautiously with

plenty of water for at least 15 minutes, holding

the eyelids open. Remove contact lenses if

present and easy to do. Continue rinsing and

seek immediate medical attention.[3][4]

Ingestion

Do not induce vomiting. Clean the mouth with

water and drink plenty of water afterwards.

Never give anything by mouth to an

unconscious person. Seek medical attention.[4]

[10]

Spill, Disposal, and Environmental Considerations
Spill Management: In the event of a spill, prevent further leakage if it is safe to do so. Avoid

generating dust. Vacuum or sweep up the material using an inert absorbent and place it into

a suitable, labeled container for disposal.[3]

Waste Disposal: Dispose of waste materials and contaminated containers at an approved

waste disposal plant in accordance with local, state, and federal regulations.[3] Do not allow

the product to enter drains or waterways.[3]

Fire Fighting: Use water spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant foam

to extinguish fires.[4] Firefighters should wear self-contained breathing apparatus and full

protective gear.[4][9] Hazardous decomposition products include carbon oxides and oxides

of boron.[5]
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Caption: A decision-making flowchart for first-aid response to an exposure event.

Conclusion
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While 4-Formyl-2-methylphenylboronic acid is a valuable reagent in modern synthetic

chemistry, its potential to cause skin, eye, and respiratory irritation necessitates a rigorous and

informed approach to safety. By understanding the specific hazards and implementing the

engineering controls, personal protective equipment, and handling protocols detailed in this

guide, researchers can effectively mitigate these risks. Adherence to these principles ensures

not only the personal safety of laboratory staff but also the integrity and success of the scientific

work being undertaken.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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